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Compound of Interest

Compound Name: 5-Chloro-1-methylimidazole nitrate

Cat. No.: B1450983 Get Quote

For Immediate Implementation by Laboratory and Chemical Handling Professionals

This document provides essential safety and logistical information for the proper disposal of 5-
Chloro-1-methylimidazole nitrate. Adherence to these procedures is critical to ensure the

safety of personnel and the protection of the environment. This compound is classified as

harmful if swallowed, in contact with skin, or inhaled, and it causes serious eye damage.[1]

Key Physical and Chemical Properties
A summary of the known quantitative data for 5-Chloro-1-methylimidazole nitrate is

presented below. This information is crucial for making informed decisions during handling and

disposal.

Property Value Source

Molecular Formula C4H6ClN3O3 [1]

Molecular Weight 179.56 g/mol [1]

Appearance
White or off-white crystalline

solid
[2]

Solubility in Water Poorly soluble [2]

Melting Point 141-143 °C

GHS Hazard Statements H302, H312, H318, H332 [1]
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Disposal Operations Plan: A Step-by-Step Protocol
The primary recommended method for the disposal of 5-Chloro-1-methylimidazole nitrate is

high-temperature incineration at a licensed hazardous waste facility. This compound's

halogenated nature necessitates specific incineration conditions to prevent the formation of

toxic byproducts.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Engineering Controls: All handling of 5-Chloro-1-methylimidazole nitrate should be

conducted in a well-ventilated laboratory hood.

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles and a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates is required.

2. Waste Collection and Storage:

Container: Collect waste 5-Chloro-1-methylimidazole nitrate in a dedicated, properly

labeled, and sealed container. The container must be compatible with the chemical; high-

density polyethylene (HDPE) is a suitable choice.

Labeling: The waste container must be clearly labeled as "Hazardous Waste: 5-Chloro-1-
methylimidazole nitrate" and include the appropriate GHS hazard pictograms (e.g., skull

and crossbones, corrosion).

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials such as strong

oxidizing agents.

3. Spill Management Protocol:
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Small Spills:

Evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,

vermiculite, or commercial sorbent).

Carefully sweep or scoop the absorbed material into a hazardous waste container.

Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap

and water.

Collect all cleaning materials as hazardous waste.

Large Spills:

Evacuate the laboratory and notify the appropriate emergency response personnel

immediately.

Restrict access to the area.

Await the arrival of trained hazardous waste responders.

4. Transportation and Final Disposal:

Transportation: The transportation of the hazardous waste container must be done in

compliance with all local, state, and federal regulations. A licensed hazardous waste

transporter must be used.

Disposal Method: The designated disposal method is incineration.

The incineration facility must be equipped with scrubbers and afterburners to neutralize

acidic gases (such as hydrogen chloride) and other hazardous decomposition products

that may form.

For waste containing more than 1% of halogenated organic substances, the incineration

temperature should be at least 1100°C to ensure complete destruction.
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Experimental Protocol for Neutralization (for
research purposes only, not for routine disposal):
While high-temperature incineration is the standard disposal method, research into chemical

neutralization methods for halogenated organic compounds is ongoing. A potential, though not

standard, experimental approach for the degradation of similar compounds involves alkaline

hydrolysis. This is not a recommended disposal procedure and should only be conducted on a

small scale by trained professionals for research purposes.

Objective: To investigate the degradation of 5-Chloro-1-methylimidazole nitrate via alkaline

hydrolysis.

Materials:

5-Chloro-1-methylimidazole nitrate

Sodium hydroxide (NaOH) solution (e.g., 1 M)

Suitable solvent (e.g., a mixture of water and a water-miscible organic solvent to aid

solubility)

Round-bottom flask with a reflux condenser

Heating mantle

Magnetic stirrer and stir bar

pH meter

Appropriate analytical instrumentation to monitor the reaction (e.g., HPLC, GC-MS)

Procedure:

In a fume hood, dissolve a small, known quantity of 5-Chloro-1-methylimidazole nitrate in

the chosen solvent system in the round-bottom flask.

Slowly add an excess of the sodium hydroxide solution to the flask while stirring.
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Heat the mixture to reflux for a specified period, monitoring the reaction progress by taking

aliquots for analysis at regular intervals.

After the reaction is complete (as determined by the disappearance of the starting material),

cool the mixture to room temperature.

Neutralize the resulting solution with a suitable acid (e.g., dilute hydrochloric acid).

Analyze the final mixture to identify the degradation products.

Dispose of the final reaction mixture as hazardous waste.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 5-Chloro-1-methylimidazole nitrate.
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Disposal Workflow for 5-Chloro-1-methylimidazole Nitrate
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Caption: Disposal Workflow for 5-Chloro-1-methylimidazole Nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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